Cas no 896323-77-6 (methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)
methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
- 3H-Imidazo[2,1-f]purine-3-acetic acid, 1,2,4,8-tetrahydro-1,7-dimethyl-2,4-dioxo-8-(2-propen-1-yl)-, methyl ester
- SR-01000022006
- AKOS005185710
- methyl 2-(4,7-dimethyl-1,3-dioxo-6-prop-2-enylpurino[7,8-a]imidazol-2-yl)acetate
- F2542-1768
- 896323-77-6
- SR-01000022006-1
-
- Inchi: 1S/C15H17N5O4/c1-5-6-18-9(2)7-19-11-12(16-14(18)19)17(3)15(23)20(13(11)22)8-10(21)24-4/h5,7H,1,6,8H2,2-4H3
- InChI Key: BFDUVYDVUIGQFD-UHFFFAOYSA-N
- SMILES: N12C=C(C)N(CC=C)C1=NC1=C2C(=O)N(CC(OC)=O)C(=O)N1C
Computed Properties
- Exact Mass: 331.12805404g/mol
- Monoisotopic Mass: 331.12805404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 89.2Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- pka: 8.57±0.20(Predicted)
methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2542-1768-2μmol |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2542-1768-5μmol |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2542-1768-10μmol |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2542-1768-20μmol |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2542-1768-1mg |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2542-1768-2mg |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2542-1768-3mg |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2542-1768-4mg |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2542-1768-5mg |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2542-1768-10mg |
methyl 2-[1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
896323-77-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
Research Brief on Methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate (CAS: 896323-77-6)
Recent studies on methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate (CAS: 896323-77-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazopurine scaffold, has garnered attention for its promising biological activities, particularly in the modulation of key enzymatic pathways involved in inflammatory and oncogenic processes.
The synthesis and structural elucidation of this compound have been extensively documented, with recent advancements focusing on optimizing its yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and assess its stability under various physiological conditions. These studies have provided a solid foundation for further pharmacological evaluations.
In vitro and in vivo studies have demonstrated that methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate exhibits significant inhibitory effects on specific kinases and proteases, which are critical targets in cancer and autoimmune diseases. Notably, its ability to selectively inhibit these enzymes while minimizing off-target effects has positioned it as a potential candidate for targeted therapy. Recent findings also suggest its role in modulating cellular apoptosis and proliferation pathways, further underscoring its therapeutic potential.
Pharmacokinetic studies have revealed favorable absorption and distribution profiles, with preliminary data indicating good oral bioavailability and metabolic stability. However, challenges remain in optimizing its formulation to enhance solubility and reduce potential toxicity. Ongoing research is exploring prodrug strategies and nanoformulations to address these limitations and improve its clinical applicability.
The compound's mechanism of action has been investigated through molecular docking and dynamics simulations, which have provided insights into its binding interactions with target proteins. These computational studies, complemented by experimental validations, have elucidated the structural determinants of its activity, paving the way for the design of derivatives with enhanced potency and selectivity.
In conclusion, methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate represents a promising scaffold for the development of next-generation therapeutics. Its multifaceted biological activities and favorable pharmacokinetic properties warrant further investigation in preclinical and clinical settings. Future research should focus on expanding its therapeutic indications and addressing formulation challenges to accelerate its translation into clinical practice.
896323-77-6 (methyl 2-1,7-dimethyl-2,4-dioxo-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)